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Compound of Interest

Compound Name: Domiphen Bromide

Cat. No.: B194119

For Researchers, Scientists, and Drug Development Professionals

Introduction

Domiphen bromide is a quaternary ammonium compound with established antiseptic and
disinfectant properties. It functions as a cationic surfactant and is utilized in various research
and pharmaceutical applications for its antimicrobial activity. Accurate and consistent
preparation of stock solutions is critical for reliable experimental outcomes. These application
notes provide detailed protocols for the preparation, storage, and handling of Domiphen
Bromide stock solutions.

Physicochemical Properties and Solubility

Domiphen bromide presents as a white to off-white crystalline solid. It is hygroscopic and
should be stored in a dry environment.[1] The molecular weight of Domiphen Bromide is
414.46 g/mol .[1]

Solubility Data

The solubility of Domiphen Bromide in various common laboratory solvents is summarized in
the table below. This data is essential for selecting the appropriate solvent for your specific
experimental needs.
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Molar
Solvent Solubility Concentration Notes
(approx.)
Solubility may be
Freely soluble, 100
Water ~241 mM lower at colder
mg/mL[2][3]
temperatures.[4]
) i Ultrasonication may
Dimethyl Sulfoxide ) )
~100 mg/mL[2][3] ~241 mM be required to achieve
(DMSO) _ _
dissolution.[3]
Ethanol Very soluble
Methanol Soluble[5]
Chloroform Very soluble
Acetone Soluble[6]
Ethyl Acetate Soluble[6]
Phosphate-Buffered Ultrasonication may
25 mg/mL[2] ~60 mM

Saline (PBS)

be required.[2]

Note: The actual solubility may vary slightly between different batches of the compound.

Experimental Protocols
Materials and Equipment

o Domiphen Bromide powder

Appropriate solvent (e.g., sterile distilled water, DMSO, PBS)

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer
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» Sonicator (optional, but recommended for higher concentrations)
o Sterile serological pipettes or micropipettes

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution

This protocol is suitable for applications where an aqueous solution is required.

o Calculate the required mass: For 10 mL of a 100 mM solution, the required mass of
Domiphen Bromide is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
o Mass (g) = 0.1 mol/L x 0.01 L x 414.46 g/mol = 0.41446 g

» Weighing: Carefully weigh 414.5 mg of Domiphen Bromide powder using an analytical
balance and transfer it to a 15 mL sterile conical tube.

¢ Dissolution: Add 8 mL of sterile distilled water to the tube.

e Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If
dissolution is slow, gentle warming or sonication can be used to aid the process.

e Volume Adjustment: Once fully dissolved, add sterile distilled water to bring the final volume
to 10 mL.

 Sterilization (Optional): If required for your application, filter-sterilize the solution through a
0.22 pum syringe filter into a new sterile tube.

o Storage: Store the stock solution at -20°C or -80°C in aliquots to avoid repeated freeze-thaw
cycles.[7]

Protocol 2: Preparation of a 100 mM DMSO Stock
Solution
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This protocol is ideal for experiments requiring a high concentration stock that can be further
diluted in aqueous media.

Calculate the required mass: As in Protocol 1, 414.5 mg of Domiphen Bromide is needed
for 10 mL of a 100 mM solution.

» Weighing: Accurately weigh 414.5 mg of Domiphen Bromide powder and transfer it to a 15
mL sterile conical tube.

e Dissolution: Add 8 mL of high-purity DMSO to the tube.

e Mixing: Securely cap the tube and vortex. Use of a sonicator is recommended to ensure
complete dissolution, as high concentrations in DMSO may require it.[3]

¢ Volume Adjustment: After complete dissolution, add DMSO to reach a final volume of 10 mL.

o Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots.

Solution Stability and Storage

Domiphen Bromide is stable under recommended storage conditions.[1] It is stable under
acidic and thermal stress but may degrade under basic conditions.[8][9] For long-term storage,
it is recommended to store stock solutions at -20°C or -80°C.[7] When stored at -80°C, the
solution can be stable for up to 6 months. At -20°C, it is recommended to be used within 1
month.[10] It is crucial to aliquot the stock solution into smaller, single-use volumes to prevent
degradation from repeated freeze-thaw cycles.[10] The solid powder form of Domiphen
Bromide is hygroscopic and should be stored in a tightly sealed container in a dry and cool
place.[1]

Safety and Handling Precautions
Domiphen Bromide requires careful handling to avoid potential health hazards.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side-shields, chemical-resistant gloves, and a lab coat when handling
Domiphen Bromide.[1][11]

« Inhalation: Avoid breathing dust.[1] Ensure adequate ventilation or work in a fume hood.[1]
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» Skin and Eye Contact: Avoid contact with skin and eyes.[1] In case of contact, immediately
flush the affected area with plenty of water for at least 15 minutes.[11]

« Ingestion: Do not ingest. If swallowed, rinse your mouth with water and seek medical
attention.[12]

o Disposal: Dispose of waste materials according to local, state, and federal regulations.[1]

Workflow Diagram

The following diagram illustrates the general workflow for preparing a Domiphen Bromide
stock solution.
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Caption: Workflow for Domiphen Bromide Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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